Cas no 670271-98-4 (N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide)

• Product Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide
• CAS No: 670271-98-4
• MF: C₁₄H₁₁ClF₃NO₃S
• MW: 365.755252122879
• CID: 5418747
• PubChem ID: 1308803
• Update Time: 2025-08-02

N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS000812278
• SR-01000262587-1
• F3394-0142
• 670271-98-4
• Z275023222
• N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzenesulfonamide
• N-(4-chloro-3-(trifluoromethyl)phenyl)-3-methoxybenzenesulfonamide
• SR-01000262587
• N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide
• UPCMLD0ENAT5890989:001

• Inchi： 1S/C14H11ClF3NO3S/c1-22-10-3-2-4-11(8-10)23(20,21)19-9-5-6-13(15)12(7-9)14(16,17)18/h2-8,19H,1H3
• InChI Key： VMISTZONTJOIEL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(Cl)C(C(F)(F)F)=C2)(=O)=O)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 365.0100266g/mol
• Monoisotopic Mass: 365.0100266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.4±55.0 °C(Predicted)
• pka: 7.14±0.10(Predicted)

Additional information on N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide

N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide: A Comprehensive Overview

The compound CAS No. 670271-98-4, also known as N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a trifluoromethyl-substituted aromatic ring, making it a valuable molecule for exploring novel chemical reactions and drug design.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of the trifluoromethyl group in this compound adds further complexity, as it introduces electron-withdrawing effects that can influence the molecule's reactivity and bioavailability. Researchers have demonstrated that such substituents can enhance the stability of sulfonamides, making them more suitable for therapeutic applications.

The synthesis of N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution with an amine derivative, leading to the formation of the sulfonamide. The use of advanced catalytic systems and optimized reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a bioisostere in drug design has been explored in recent studies. Bioisosteres are structural analogs that retain similar pharmacological properties but differ in their physical or chemical characteristics, making them invaluable for optimizing drug candidates. The trifluoromethyl group in this compound provides a unique combination of lipophilicity and electronic effects, which can be exploited to improve drug efficacy and reduce toxicity.

Moreover, the methoxy group present on the benzene ring contributes to the molecule's solubility and bioavailability. This feature is particularly advantageous in pharmaceutical applications where high solubility is required for effective drug delivery. Recent research has also focused on the potential of this compound as a building block for constructing more complex molecules with enhanced biological activity.

From an environmental perspective, understanding the degradation pathways of CAS No. 670271-98-4 is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less hazardous byproducts. However, further research is needed to fully characterize its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion, N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methoxybenzene-1-sulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing chemical research and developing innovative solutions in fields such as pharmacology and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.